1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone

• Molecular Formula: C14H16ClN5S
• Molecular Weight: 321.8 g/mol
• IUPAC Name: 3-chloro-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)butylideneamino]aniline
• InChI: InChI=1S/C14H16ClN5S/c1-3-5-12(13-9-16-20-14(17-13)21-2)19-18-11-7-4-6-10(15)8-11/h4,6-9,18H,3,5H2,1-2H3/b19-12-
• InChI Key: AXMIZLQULBFXRE-UNOMPAQXSA-N
• Isomeric SMILES: CCC/C(=N/NC1=CC(=CC=C1)Cl)/C2=CN=NC(=N2)SC
• SMILES: CCCC(=NNC1=CC(=CC=C1)Cl)C2=CN=NC(=N2)SC

Description

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone, also known as MTT-CH, is a chemical compound widely used in scientific research. This compound has been synthesized and studied for its potential applications in various fields, including biochemistry, pharmacology, and biomedicine.

Mechanism of Action

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone is converted to a formazan dye by mitochondrial dehydrogenases in living cells. The reduction of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone to formazan dye is dependent on the activity of mitochondrial dehydrogenases, which are present in all living cells. The formazan dye produced by 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone is water-soluble and can be quantified by measuring the absorbance at 570 nm.
Biochemical and Physiological Effects:
1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone does not have any known biochemical or physiological effects on living cells. The conversion of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone to formazan dye is a passive process that does not interfere with cellular metabolism or function.

Advantages and Limitations for Lab Experiments

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone is a widely used colorimetric assay reagent for measuring cell viability and proliferation. This compound is easy to use, cost-effective, and produces reproducible results. However, 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone has some limitations for lab experiments. The conversion of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone to formazan dye is dependent on the activity of mitochondrial dehydrogenases, which can be affected by various factors, including cell type, culture conditions, and experimental treatments. 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone also requires a relatively long incubation time (2-4 hours) to produce a measurable amount of formazan dye, which may limit its use for time-sensitive experiments.

Future Directions

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone has been widely used in scientific research for measuring cell viability and proliferation. However, there are several future directions for the development and application of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone. Firstly, the mechanism of action of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone needs to be further elucidated to understand the factors affecting the conversion of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone to formazan dye. Secondly, new derivatives of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone can be synthesized and tested for their potential applications in scientific research. Thirdly, 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone can be used in combination with other colorimetric assay reagents to measure multiple cellular parameters simultaneously. Finally, 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone can be used in high-throughput screening assays to identify new compounds with potential therapeutic applications.

Synthesis Methods

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone can be synthesized by reacting 3-chlorophenylhydrazine with 3-(methylthio)-1,2,4-triazine-5(2H)-one in the presence of butanone. The reaction yields 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone as a yellow crystalline powder with a melting point of 169-171°C.

Scientific Research Applications

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone has been widely used in scientific research as a colorimetric assay reagent for measuring cell viability and proliferation. This compound is converted to a water-soluble formazan dye by mitochondrial dehydrogenases in living cells. The amount of formazan dye produced is proportional to the number of viable cells, which can be quantified by measuring the absorbance at 570 nm. 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone (3-chlorophenyl)hydrazone has also been used to study the effects of various compounds on cell viability and proliferation, including anticancer drugs, natural products, and environmental toxins.